Cas no 62246-49-5 (Pentanoic acid, 2-isothiocyanato-4-methyl-, ethyl ester)

Pentanoic acid, 2-isothiocyanato-4-methyl-, ethyl ester structure
62246-49-5 structure
Product Name:Pentanoic acid, 2-isothiocyanato-4-methyl-, ethyl ester
CAS No:62246-49-5
MF:C9H15NO2S
MW:201.28590130806
CID:452636
PubChem ID:526511
Update Time:2025-04-19

Pentanoic acid, 2-isothiocyanato-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-isothiocyanato-4-methyl-, ethyl ester
    • ethyl 2-isothiocyanato-4-methylpentanoate
    • 62246-49-5
    • 2-Isothiocyanato-4-methylpentanoic acid ethyl ester
    • VHNAJHMXSVGFSZ-UHFFFAOYSA-N
    • DTXSID70335710
    • Inchi: 1S/C9H15NO2S/c1-4-12-9(11)8(10-6-13)5-7(2)3/h7-8H,4-5H2,1-3H3
    • InChI Key: VHNAJHMXSVGFSZ-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)OCC)CC(C)C

Computed Properties

  • Exact Mass: 201.08245
  • Monoisotopic Mass: 201.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 38.66
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